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Compound of Interest

Compound Name: 2,3-Dihydro-2-methylbenzofuran

Cat. No.: B049830

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dihydro-2-methylbenzofuran,
a heterocyclic compound of significant interest in medicinal chemistry and materials science.
This document details its formal nomenclature, physicochemical properties, spectroscopic data,
and relevant synthetic protocols. Furthermore, it explores the role of the 2,3-dihydrobenzofuran
scaffold in drug development, particularly as an inhibitor in key biological pathways.

IUPAC Nomenclature and Chemical Identity

The formal International Union of Pure and Applied Chemistry (IUPAC) name for the compound
is 2-methyl-2,3-dihydro-1-benzofuran.[1] It is also commonly referred to as 2,3-Dihydro-2-
methylbenzofuran or by its synonym, 2-Methylcoumaran.[1]

The structure consists of a benzene ring fused to a five-membered dihydrofuran ring, with a
methyl group substituted at the 2-position of the heterocyclic ring.

Chemical structure of 2,3-Dihydro-2-methylbenzofuran.

Physicochemical and Spectroscopic Data

The key properties of 2,3-Dihydro-2-methylbenzofuran are summarized in the tables below.
This data is essential for its identification, handling, and use in experimental settings.
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hvsical and Chemical :

Property Value Reference
CAS Number 1746-11-8 [1]
Molecular Formula CoH100 [1]
Molecular Weight 134.18 g/mol

Appearance Colorless to almost clear liquid

Density 1.03 g/cm3

Boiling Point 198 °C

Refractive Index n20D 1.53

Spectroscopic Data

While comprehensive spectral data is available in databases such as SpectraBase,

representative NMR chemical shifts are provided below.[1]

Nucleus Chemical Shift (d) ppm Multiplicity
IH NMR

Aromatic Protons 6.7-7.2 Multiplet

CH (Position 2) ~4.9 Multiplet
CHz (Position 3) 28-34 Multiplet
CHs (at Position 2) ~1.5 Doublet

B3C NMR

Aromatic C 109 - 160

C-O (Position 2) ~82

CHz2 (Position 3) ~35

CHs ~21
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Note: Exact chemical shifts and coupling constants can vary depending on the solvent and
instrument used.

Synthesis Protocols

The synthesis of 2,3-dihydrobenzofurans is a well-explored area of organic chemistry. A
common and effective method for the preparation of 2,3-Dihydro-2-methylbenzofuran is the
acid-catalyzed cyclization of 2-allylphenol. This process typically involves a Claisen
rearrangement of an allyl phenyl ether intermediate.

General Experimental Protocol: Acid-Catalyzed
Cyclization of 2-Allylphenol

This protocol outlines a general procedure for the synthesis of 2,3-Dihydro-2-
methylbenzofuran from 2-allylphenol.

Materials:

2-Allylphenol

o Polyphosphoric acid (PPA) or another suitable Brgnsted acid

o Dimethylformamide (DMF) or other suitable high-boiling solvent
e Diethyl ether or other suitable extraction solvent

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-allylphenol in dimethylformamide.
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Acid Addition: While stirring, add polyphosphoric acid to the solution. The reaction mixture is
then heated to an elevated temperature (e.g., 100-150 °C) and maintained for several hours.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: After completion, the reaction mixture is cooled to room temperature and quenched
by the slow addition of water. The aqueous layer is extracted multiple times with diethyl
ether.

Purification: The combined organic extracts are washed with saturated sodium bicarbonate
solution and brine, then dried over anhydrous magnesium sulfate. The solvent is removed
under reduced pressure.

Isolation: The crude product is purified by silica gel column chromatography to yield pure 2,3-
Dihydro-2-methylbenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nomenclature, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049830#iupac-nomenclature-for-2-3-dihydro-2-
methylbenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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